Cas no 1062017-30-4 (N1-(2-methylpropyl)benzene-1,4-disulfonamide)

• Product Name: N1-(2-methylpropyl)benzene-1,4-disulfonamide
• CAS No: 1062017-30-4
• MF: C₁₀H₁₆N₂O₄S₂
• MW: 292.375040054321
• MDL: MFCD11104094
• CID: 5685539
• PubChem ID: 18096699
• Update Time: 2025-07-19

N1-(2-methylpropyl)benzene-1,4-disulfonamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-methylpropyl)benzene-1,4-disulfonamide
• AKOS009053439
• 1062017-30-4
• EN300-24330972
• 1,4-Benzenedisulfonamide, N1-(2-methylpropyl)-

• MDL： MFCD11104094
• Inchi： 1S/C10H16N2O4S2/c1-8(2)7-12-18(15,16)10-5-3-9(4-6-10)17(11,13)14/h3-6,8,12H,7H2,1-2H3,(H2,11,13,14)
• InChI Key： QOTZCBAZTUAPFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(N)(=O)=O)(NCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 292.05514934g/mol
• Monoisotopic Mass: 292.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 470.0±55.0 °C(Predicted)
• pka: 9.60±0.10(Predicted)

Additional information on N1-(2-methylpropyl)benzene-1,4-disulfonamide

Comprehensive Analysis of N1-(2-methylpropyl)benzene-1,4-disulfonamide (CAS No. 1062017-30-4)

N1-(2-methylpropyl)benzene-1,4-disulfonamide (CAS No. 1062017-30-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its benzene ring substituted with two sulfonamide groups and an isobutyl moiety, is often explored for its role in drug development and material science. Researchers are particularly interested in its sulfonamide derivatives, which are known for their bioactivity and versatility in synthetic chemistry.

In recent years, the demand for high-purity sulfonamide compounds like N1-(2-methylpropyl)benzene-1,4-disulfonamide has surged, driven by advancements in targeted drug delivery systems and biocompatible materials. A common query among scientists is how this compound compares to other benzene disulfonamide analogs in terms of stability and reactivity. Studies suggest that its isobutyl side chain enhances lipophilicity, making it a candidate for improving drug solubility—a critical factor in formulation optimization.

From an industrial perspective, CAS No. 1062017-30-4 is frequently discussed in forums focusing on green chemistry and sustainable synthesis. Environmental concerns have led to increased searches for eco-friendly sulfonamide production methods, with emphasis on reducing hazardous byproducts. This aligns with the broader trend of green solvents and catalytic efficiency in organic synthesis, where N1-(2-methylpropyl)benzene-1,4-disulfonamide serves as a model for optimizing reaction pathways.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Users often search for spectral data interpretation of 1062017-30-4 to validate purity and structural integrity. Additionally, its thermal stability and degradation profiles are hot topics in preformulation studies, especially for applications requiring prolonged shelf-life.

Another area of interest is the compound’s potential in polymeric materials. Its dual sulfonamide groups enable cross-linking capabilities, which are valuable in designing high-performance membranes for filtration or energy storage. Searches related to sulfonamide-based polymers often highlight N1-(2-methylpropyl)benzene-1,4-disulfonamide as a building block for innovative materials.

In summary, N1-(2-methylpropyl)benzene-1,4-disulfonamide (CAS No. 1062017-30-4) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural adaptability and functional groups make it a subject of ongoing research, addressing contemporary challenges like drug bioavailability and environmental impact.